N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxy-2-methylbenzenesulfonamide
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Description
N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H26N2O5S and its molecular weight is 418.51. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis and Impurities in Proton Pump Inhibitors
The compound is related to omeprazole, a proton pump inhibitor used for treating acid-related stomach and esophagus problems. Research highlights the synthesis processes and pharmaceutical impurities associated with proton pump inhibitors. The study discusses novel synthesis methods and the formation of various pharmaceutical impurities, focusing on the sulfone N-oxide formation during synthesis. The novel synthesis processes for these pharmaceutical impurities are observed to be short and simple, offering insights into the development of proton pump inhibitors and their potential impurities which could be used as standard impurities for further research (Saini, Majee, Chakraborthy, & Salahuddin, 2019).
Environmental Impact of Brominated Flame Retardants
Although not directly related to the compound, this research reviews the occurrence of novel brominated flame retardants (NBFRs) in various environments, including indoor air, dust, consumer goods, and food. It emphasizes the need for more research on the occurrence, environmental fate, and toxicity of these compounds. The study also points out the lack of data for several NBFRs, calling for optimized analytical methods and further research on emission sources and potential leaching (Zuiderveen, Slootweg, & de Boer, 2020).
Advanced Synthesis Techniques in Organic Chemistry
The review highlights the importance of tetrahydrobenzo[b]pyrans in naturally occurring compounds, pharmaceuticals, and drug-candidate molecules. It focuses on the synthesis of these molecules using different organocatalysts and the development of new strategies for three-component condensation. The review also emphasizes the principles of green chemistry, such as the use of green solvents and the development of less toxic reagents/catalysts, reflecting the trends and advancements in organic synthesis related to your compound (Kiyani, 2018).
Properties
IUPAC Name |
N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-4-methoxy-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O5S/c1-6-23-17-12-15(7-9-18(17)28-13-21(3,4)20(23)24)22-29(25,26)19-10-8-16(27-5)11-14(19)2/h7-12,22H,6,13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXWJSSRRSLCFBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)OC)C)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.